2-(4-Fluorophenyl)-N-methyl-1-(1-methylpyrazol-3-yl)ethanamine;hydrochloride

• IUPAC Name: 2-(4-fluorophenyl)-N-methyl-1-(1-methylpyrazol-3-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C13H16FN3.ClH/c1-15-13(12-7-8-17(2)16-12)9-10-3-5-11(14)6-4-10;/h3-8,13,15H,9H2,1-2H3;1H
• InChI Key: QSKFZQQLRCKJEU-UHFFFAOYSA-N
• Canonical SMILES: CNC(CC1=CC=C(C=C1)F)C2=NN(C=C2)C.Cl
• Molecular Formula: C13H17ClFN3
• Molecular Weight: 269.74 g/mol
• CAS RN: 2287312-32-5

Description

2-(4-Fluorophenyl)-N-methyl-1-(1-methylpyrazol-3-yl)ethanamine;hydrochloride, also known as fluorenol, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-(4-Fluorophenyl)-N-methyl-1-(1-methylpyrazol-3-yl)ethanamine;hydrochloride is not fully understood. However, it is believed to act as a modulator of the serotonin and dopamine systems in the brain. It has also been shown to increase the release of acetylcholine, a neurotransmitter involved in memory and learning.
Biochemical and Physiological Effects:
Fluorenol has been shown to have a number of biochemical and physiological effects. In animal models, it has been shown to enhance memory consolidation and retrieval. It has also been shown to increase locomotor activity and reduce anxiety-like behavior.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-Fluorophenyl)-N-methyl-1-(1-methylpyrazol-3-yl)ethanamine;hydrochloride in lab experiments is its potential to enhance memory consolidation and retrieval in animal models. This can be useful in studying the neural mechanisms underlying memory formation and retrieval.
One limitation of using this compound is its potential toxicity. It has been shown to have neurotoxic effects in high doses, and caution should be taken when handling and administering the compound.

Future Directions

There are several future directions for research on 2-(4-Fluorophenyl)-N-methyl-1-(1-methylpyrazol-3-yl)ethanamine;hydrochloride. One area of interest is its potential use as a treatment for depression and anxiety disorders. Further studies are needed to determine its efficacy and safety in humans.
Another area of interest is its potential use as a chiral auxiliary in asymmetric synthesis reactions. Studies are needed to optimize the conditions for its use and to explore its potential in various reactions.
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields.

Synthesis Methods

Fluorenol can be synthesized through a series of chemical reactions. One common method involves the reduction of 4-fluoroacetophenone with sodium borohydride, followed by the condensation of the resulting 4-fluorophenyl-2-propanone with 1-methyl-3-pyrazolone in the presence of an acid catalyst. The final product is obtained by treating the resulting intermediate with hydrochloric acid.

Scientific Research Applications

Fluorenol has been studied for its potential applications in various fields. In neuroscience, it has been shown to enhance memory consolidation and retrieval in animal models. It has also been studied for its potential use as a treatment for depression and anxiety disorders.
In organic chemistry, 2-(4-Fluorophenyl)-N-methyl-1-(1-methylpyrazol-3-yl)ethanamine;hydrochloride has been used as a chiral auxiliary in asymmetric synthesis reactions. It has also been studied for its potential use as a ligand in metal-catalyzed reactions.